Cas no 21889-88-3 (6-Hepten-2-one)

6-Hepten-2-one structure
6-Hepten-2-one structure
Product Name:6-Hepten-2-one
CAS No:21889-88-3
MF:C7H12O
MW:112.169582366943
CID:250302

6-Hepten-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Hepten-2-one
    • hept-6-en-2-one
    • 1-Hepten-6-one
    • 6-Heptene-2-one
    • Hept-6-en-2-on
    • Methyl 4-pentenyl ketone
    • w-Pentenyl methyl ketone
    • Inchi： InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3H,1,4-6H2,2H3
    • InChI Key： JJVHJHWEVLXYCJ-UHFFFAOYSA-N
    • SMILES： C=CCCCC(=O)C

Computed Properties

  • Exact Mass: 112.08900

Experimental Properties

  • Density: 0.8673
  • Boiling Point: 165.13°C (estimate)
  • Refractive Index: 1.4350
  • PSA: 17.07000
  • LogP: 1.93170

6-Hepten-2-one Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

6-Hepten-2-one Production Method

6-Hepten-2-one Related Literature

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